Cas no 2172608-93-2 (ethyl 2-(4E)-6-fluoro-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-ylideneacetate)

• Product Name: ethyl 2-(4E)-6-fluoro-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-ylideneacetate
• CAS No: 2172608-93-2
• MF: C₁₃H₁₃FO₄S
• MW: 284.303326368332
• CID: 6227790
• PubChem ID: 165745921
• Update Time: 2025-06-08

ethyl 2-(4E)-6-fluoro-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4E)-6-fluoro-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-ylideneacetate
• ethyl 2-[(4E)-6-fluoro-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-ylidene]acetate
• 2172608-93-2
• EN300-1460336

• Inchi： 1S/C13H13FO4S/c1-2-18-13(15)7-9-5-6-19(16,17)12-4-3-10(14)8-11(9)12/h3-4,7-8H,2,5-6H2,1H3/b9-7+
• InChI Key： YURNQXIBQCPFFL-VQHVLOKHSA-N
• SMILES： S1(C2C=CC(=CC=2/C(=C/C(=O)OCC)/CC1)F)(=O)=O

Computed Properties

• Exact Mass: 284.05185823g/mol
• Monoisotopic Mass: 284.05185823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.8Ų

Additional information on ethyl 2-(4E)-6-fluoro-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-ylideneacetate

Professional Introduction to Ethyl 2-(4E)-6-fluoro-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-ylideneacetate (CAS No. 2172608-93-2)

Ethyl 2-(4E)-6-fluoro-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-ylideneacetate, identified by its CAS number 2172608-93-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the benzothiopyran class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of a fluoro substituent and a dioxo group in its molecular framework enhances its pharmacological profile, making it a valuable candidate for further research and development.

The benzothiopyran scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Researchers have extensively studied benzothiopyrans for their potential in treating a wide range of diseases, including cancer, inflammation, and infectious diseases. The specific configuration of Ethyl 2-(4E)-6-fluoro-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-ylideneacetate suggests that it may exhibit unique pharmacological properties compared to other members of this class.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluoro group in Ethyl 2-(4E)-6-fluoro-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-ylideneacetate is strategically positioned to influence the electronic properties of the molecule, potentially enhancing its interactions with enzymes and receptors.

The dioxo group in the compound's structure contributes to its reactivity and may serve as a site for further functionalization. This feature opens up possibilities for derivatization studies aimed at optimizing the compound's pharmacological activity. The dioxo group can participate in hydrogen bonding interactions, which are crucial for the binding affinity of many drug molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. Molecular modeling studies on Ethyl 2-(4E)-6-fluoro-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-ylideneacetate have revealed potential binding interactions with various targets, including kinases and transcription factors. These predictions provide a rational basis for designing experiments aimed at validating the compound's biological activity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have been employed to improve the efficiency of the synthetic process. The synthesis pathway also emphasizes green chemistry principles to minimize waste and reduce environmental impact.

In vitro studies have shown promising results regarding the biological activity of Ethyl 2-(4E)-6-fluoro-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-ylideneacetate. These studies have focused on evaluating its effects on cell proliferation, apoptosis, and inflammation. Preliminary data suggest that the compound exhibits potent activity against certain cancer cell lines, making it a promising candidate for further development as an anticancer agent.

The potential therapeutic applications of this compound are vast. Beyond cancer treatment, it may also show efficacy in managing inflammatory diseases and infectious conditions. The unique structural features of benzothiopyrans make them versatile tools for drug discovery, and further exploration of their pharmacological properties is warranted.

Future research directions include exploring the mechanism of action of Ethyl 2-(4E)-6-fluoro-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-yliidenacetate at a molecular level. Understanding how the compound interacts with its biological targets will provide insights into its mode of action and help in designing more effective derivatives.

The development of novel pharmaceutical agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. The study of compounds like Ethyl 2-(4E)-6-fluoro-1,1-dioxo-3,4-dihydro - 2H - 1lambda6 - benzothiopyran - 4 - ylideneacetate represents a significant step towards addressing unmet medical needs.

In conclusion, Ethyl 2-(4E)-6-fluoro - 1 , 1 - dioxo - 3 , 4 - dihydro - 2 H - 1 lambda6 - benzothiopyran - 4 - ylideneacetate (CAS No. 2172608 - 93 - 2) is a structurally intriguing compound with potential therapeutic applications in various disease areas. Its unique chemical properties make it an attractive candidate for further research and development in pharmaceutical chemistry.